2-Bromopentadecane

• Molecular Formula: C15H31Br
• Molecular Weight: 291.31 g/mol
• IUPAC Name: 2-bromopentadecane
• InChI: InChI=1S/C15H31Br/c1-3-4-5-6-7-8-9-10-11-12-13-14-15(2)16/h15H,3-14H2,1-2H3
• InChI Key: PUXFASYSGVPDLD-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCC(C)Br

Description

2-Bromopentadecane is a useful research compound. Its molecular formula is C15H31Br and its molecular weight is 291.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Pentadecanol of Example 5 (180 g) and dichloromethane (2500 ml) were added to a 5-litre three-necked flask. The mixture was cooled to 0° C., and carbon tetrabromide (313.6 g) was added and stirred until it dissolved. Triphenylphosphine (351.4 g) was then added dropwise. The resulting mixture was allowed to warm to ambient temperature and left stirring for two days. The reaction mixture was then filtered, and the solvent removed on a rotary evaporator at 56° C. The resulting solid was re-dissolved in heptane and left stirring for two days. It was then filtered through celite under vacuum, and the heptane removed on a rotary evaporator at 78° C. to yield the title compound.